N-[4-(3-Bromoanilino)quinazolin-7-yl]but-2-enamide

• CAS No.: 216163-52-9
• Molecular Formula: C18H15BrN4O
• Molecular Weight: 383.2 g/mol
• IUPAC Name: N-[4-(3-bromoanilino)quinazolin-7-yl]but-2-enamide
• InChI: InChI=1S/C18H15BrN4O/c1-2-4-17(24)22-14-7-8-15-16(10-14)20-11-21-18(15)23-13-6-3-5-12(19)9-13/h2-11H,1H3,(H,22,24)(H,20,21,23)
• InChI Key: DLDLSHFGFDPLKJ-UHFFFAOYSA-N
• Canonical SMILES: CC=CC(=O)NC1=CC2=C(C=C1)C(=NC=N2)NC3=CC(=CC=C3)Br

Description

N-[4-(3-Bromoanilino)quinazolin-7-yl]but-2-enamide is a useful research compound. Its molecular formula is C18H15BrN4O and its molecular weight is 383.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cold solution of 0.158 g of 7-amino-4-(3-bromoanilino)-quinazoline (J Med Chem, 1985:3482) in 5 mL of tetrahydrofuran was added dropwise a solution of 0.105 g of crotonic acid chloride in 5 mL of tetrahydrofuran. When the addition was complete, the ice bath was removed and the reaction stirred at room temperature for 15 hours. The reaction was filtered to remove the yellow solid which was washed with tetrahydrofuran and recrystallized from 20 mL of boiling methanol to afford 0.060 g of the desired product, mp >250° C.